2-Acetyl-3-methylquinoxaline 1-oxide
Overview
Description
2-Acetyl-3-methylquinoxaline 1-oxide is a heterocyclic organic compound that belongs to the quinoxaline family . It is also known as 1-(3-Methyl-1-oxidoquinoxalin-1-ium-2-yl)ethanone . It is used in the pharmaceutical industry as an intermediate .
Synthesis Analysis
The synthesis of 2-Acetyl-3-methylquinoxaline 1-oxide and its derivatives has been a subject of extensive research . The Wittig reaction of 2-acetyl-3-methylquinoxaline 1,4-dioxide under microwave irradiation yielded a compound with high antioxidant and anti-inflammatory activity .Molecular Structure Analysis
The molecular formula of 2-Acetyl-3-methylquinoxaline 1-oxide is C11H10N2O2 . It is a weak base and can form salts with acids . The structure is composed of a benzene ring fused to a pyrazine ring .Chemical Reactions Analysis
Quinoxaline derivatives, including 2-Acetyl-3-methylquinoxaline 1-oxide, have high reactivity and tend to undergo various rearrangements . They are known to undergo reactions such as oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions .Scientific Research Applications
Antituberculosis Activity
2-Acetyl-3-methylquinoxaline 1-oxide has demonstrated significant potential in the treatment of tuberculosis. Jaso et al. (2003) found that derivatives of this compound exhibit good antitubercular activity with low cytotoxicity, making them promising leads for new antituberculosis drugs (Jaso, Zarranz, Aldana, & Monge, 2003). Additionally, Das et al. (2010) reported that certain derivatives of 2-acetyl-3-methylquinoxaline 1-oxide have significant antitubercular potencies and can affect mitochondrial respiration, which might be a mechanism for their antitubercular properties (Das, Das, Bandy, Gorecki, & Dimmock, 2010).
Synthesis and Chemical Reactions
The synthesis and chemical reactions of 2-acetyl-3-methylquinoxaline 1-oxide have been extensively studied. Niu Feng-xia (2006) described an effective synthetic process for this compound with applications in industrial settings (Niu Feng-xia, 2006). Ahmad et al. (1965) explored the unusual chlorine substitution reactions of related quinoxaline derivatives (Ahmad, Habib, Ziauddin, & Bashir, 1965).
Antimicrobial Activity
2-Acetyl-3-methylquinoxaline 1-oxide and its derivatives have shown antimicrobial properties. Loriga et al. (1990) synthesized derivatives to investigate their anti-microbial activity, finding some compounds effective against Trichomonas vaginalis (Loriga, Nuvole, Paglietti, Fadda, & Zanetti, 1990). Similarly, Dirlam et al. (1983) reported that certain 3-[(alkylthio)methyl]quinoxaline 1-oxide derivatives exhibited good antibacterial activity against pathogens important in veterinary medicine (Dirlam, Presslitz, & Williams, 1983).
Metabolism Studies
The metabolism of related compounds, such as 2-hydroxymethyl-3-methylquinoxaline-di-N-oxide, has been investigated in animals like chickens, rats, and dogs, with the findings potentially relevant for understanding the metabolism of 2-acetyl-3-methylquinoxaline 1-oxide (Figdor & Hobbs, 1980).
Mechanism of Action
Target of Action
The primary targets of Ethanone, 1-(3-methyl-1-oxido-2-quinoxalinyl)-, also known as 2-Acetyl-3-methylquinoxaline 1-oxide or 1-(3-methyl-1-oxidoquinoxalin-1-ium-2-yl)ethanone, are currently unknown. This compound is a derivative of quinoxaline, a class of compounds known for their diverse biological activities . .
Mode of Action
It’s possible that it may interact with various biological targets given the diverse biological activities of quinoxaline derivatives
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown. Quinoxaline derivatives are known to exhibit a variety of biological properties, including antiparasitic activity . .
Pharmacokinetics
The compound has a molecular weight of 202.21 , which could influence its absorption and distribution within the body
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Given the diverse biological activities of quinoxaline derivatives , it’s possible that this compound could have multiple effects at the molecular and cellular level
properties
IUPAC Name |
1-(3-methyl-1-oxidoquinoxalin-1-ium-2-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-7-11(8(2)14)13(15)10-6-4-3-5-9(10)12-7/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPIDSNIUFJODMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2[N+](=C1C(=O)C)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50504987 | |
Record name | 1-(3-Methyl-1-oxo-1lambda~5~-quinoxalin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61522-57-4 | |
Record name | 1-(3-Methyl-1-oxo-1lambda~5~-quinoxalin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50504987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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